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Cat. No.: B12393231 Get Quote

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Recent scientific literature describes two distinct compounds referred to as H3B-968: a potent,

covalent inhibitor of Werner syndrome (WRN) helicase and a modulator of the SF3b

spliceosome complex, the latter of which is more commonly referred to as H3B-8800.

Additionally, a glutaminase inhibitor, Compound 968, shares a similar numerical designation. To

ensure clarity and accuracy for researchers, this document provides detailed application notes

and protocols for cell-based assays related to the WRN inhibitor H3B-968 and the SF3b

modulator H3B-8800.

Part 1: H3B-968, the WRN Helicase Inhibitor
H3B-968 is an ATP-competitive inhibitor of Werner syndrome protein (WRN), a multifunctional

enzyme with helicase, ATPase, and exonuclease activities crucial for DNA repair and

maintenance.[1] It acts through covalent modification of the C727 residue on the WRN protein,

leading to the loss of its helicase activity.[1] This inhibition has shown synthetic lethal effects in

cancers with microsatellite instability (MSI-H), making it a promising therapeutic target.[2]
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Parameter Value Assay Type Reference

IC50 ~10 nM
WRN Helicase

Inhibition
[1][2]

IC50 13 nM DNA Unwinding Assay [3]

IC50 41 nM ADP-Glo Assay [3]

KD 40 nM

Isothermal Titration

Calorimetry (for H3B-

960)

[2][3]

KI 32 nM
Enzyme Kinetics (for

H3B-960)
[2][3]

Signaling Pathway and Mechanism of Action
The primary mechanism of H3B-968 involves the covalent inhibition of WRN helicase, which

plays a critical role in DNA repair pathways, particularly in the context of microsatellite

instability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12393231#h3b-968-cell-based-assay-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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